Cas no 1368327-49-4 (5-(piperidin-4-yl)methyl-1H-indole)
5-(piperidin-4-yl)methyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 5-(piperidin-4-yl)methyl-1H-indole
- 5-[(piperidin-4-yl)methyl]-1H-indole
- EN300-1840538
- 1368327-49-4
-
- Inchi: 1S/C14H18N2/c1-2-14-13(5-8-16-14)10-12(1)9-11-3-6-15-7-4-11/h1-2,5,8,10-11,15-16H,3-4,6-7,9H2
- InChI Key: OYBPMCBTUHFQKS-UHFFFAOYSA-N
- SMILES: N1CCC(CC2C=CC3=C(C=CN3)C=2)CC1
Computed Properties
- Exact Mass: 214.146998583g/mol
- Monoisotopic Mass: 214.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 27.8Ų
5-(piperidin-4-yl)methyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840538-0.05g |
5-[(piperidin-4-yl)methyl]-1H-indole |
1368327-49-4 | 0.05g |
$924.0 | 2023-09-19 | ||
| Enamine | EN300-1840538-0.1g |
5-[(piperidin-4-yl)methyl]-1H-indole |
1368327-49-4 | 0.1g |
$968.0 | 2023-09-19 | ||
| Enamine | EN300-1840538-0.25g |
5-[(piperidin-4-yl)methyl]-1H-indole |
1368327-49-4 | 0.25g |
$1012.0 | 2023-09-19 | ||
| Enamine | EN300-1840538-0.5g |
5-[(piperidin-4-yl)methyl]-1H-indole |
1368327-49-4 | 0.5g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1840538-1.0g |
5-[(piperidin-4-yl)methyl]-1H-indole |
1368327-49-4 | 1g |
$1100.0 | 2023-05-26 | ||
| Enamine | EN300-1840538-2.5g |
5-[(piperidin-4-yl)methyl]-1H-indole |
1368327-49-4 | 2.5g |
$2155.0 | 2023-09-19 | ||
| Enamine | EN300-1840538-5.0g |
5-[(piperidin-4-yl)methyl]-1H-indole |
1368327-49-4 | 5g |
$3189.0 | 2023-05-26 | ||
| Enamine | EN300-1840538-10.0g |
5-[(piperidin-4-yl)methyl]-1H-indole |
1368327-49-4 | 10g |
$4729.0 | 2023-05-26 | ||
| Enamine | EN300-1840538-1g |
5-[(piperidin-4-yl)methyl]-1H-indole |
1368327-49-4 | 1g |
$1100.0 | 2023-09-19 | ||
| Enamine | EN300-1840538-5g |
5-[(piperidin-4-yl)methyl]-1H-indole |
1368327-49-4 | 5g |
$3189.0 | 2023-09-19 |
5-(piperidin-4-yl)methyl-1H-indole Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on 5-(piperidin-4-yl)methyl-1H-indole
5-(Piperidin-4-yl)methyl-1H-indole: A Comprehensive Overview
The compound with CAS No. 1368327-49-4, commonly referred to as 5-(piperidin-4-yl)methyl-1H-indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic compound with a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The addition of the piperidin-4-ylmethyl group at the 5-position of the indole ring introduces unique chemical and biological properties, making it a subject of interest for researchers and industry professionals alike.
Indole derivatives have long been recognized for their diverse biological activities, ranging from anti-inflammatory and antitumor effects to their role as building blocks in drug discovery. The 5-(piperidin-4-yl)methyl substitution on the indole ring further enhances its potential as a bioactive molecule. Recent studies have highlighted its ability to modulate various cellular pathways, making it a promising candidate for therapeutic applications.
From a structural standpoint, 5-(piperidin-4-yl)methyl-1H-indole exhibits a rigid yet flexible framework that allows for interactions with multiple biological targets. The indole moiety is known for its aromaticity and planar geometry, which facilitate π–π stacking interactions—a key feature in molecular recognition processes. The piperidine ring, on the other hand, introduces stereochemical complexity and additional hydrogen bonding capabilities, further expanding the molecule's functional versatility.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(piperidin-4-yl)methyl-1H-indole through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the indole ring. This method not only enhances yield but also minimizes by-products, aligning with the principles of green chemistry.
The pharmacological profile of 5-(piperidin-4-yl)methyl-1H-indole has been extensively studied in vitro and in vivo models. Research indicates that this compound exhibits potent anti-proliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has demonstrated neuroprotective properties in models of neurodegenerative diseases, further underscoring its therapeutic potential.
One area where 5-(piperidin-4-y)lmethylindole derivatives have shown particular promise is in the modulation of G-protein coupled receptors (GPCRs). These receptors are critical in numerous physiological processes and are targets for many clinically relevant drugs. The ability of this compound to interact with GPCRs opens up new avenues for drug development in areas such as pain management and cardiovascular diseases.
In terms of application, 5-(piperidin-4-y)lmethylindole derivatives are being explored for their potential in drug delivery systems. Their unique chemical properties make them ideal candidates for designing drug carriers that can enhance bioavailability and reduce side effects. Furthermore, their role as scaffolds in combinatorial chemistry has facilitated the discovery of novel bioactive compounds with improved pharmacokinetic profiles.
Looking ahead, the continued investigation into 5-(Piperidin-4-y)lmethylindole's biological activities and structural modifications will undoubtedly yield further insights into its therapeutic potential. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications, paving the way for innovative treatments across various therapeutic areas.
1368327-49-4 (5-(piperidin-4-yl)methyl-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)